Cas no 54409-13-1 (6-(Methylamino)pyrazine-2-carboxylic acid)

• Product Name: 6-(Methylamino)pyrazine-2-carboxylic acid
• CAS No: 54409-13-1
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• MDL: MFCD00233267
• CID: 366057
• PubChem ID: 818291
• Update Time: 2025-10-30

6-(Methylamino)pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Methylamino)pyrazinecarboxylic acid
• 6-(Methylamino)pyrazine-2-carboxylic acid
• 2-Pyrazinecarboxylicacid, 6-(methylamino)-
• 6-(Methylamino)-2-Pyrazinecarboxylic Acid
• 6-(Methylamino)-pyrazinecarboxylic acid
• 6-methylamino-pyrazine-2-carboxylic acid
• MFCD00233267
• 6-(Methylamino)pyrazine-2-carboxylic acid, 97%
• AKOS006239780
• AF-615/00089015
• CS-0367263
• 54409-13-1
• J-518085
• SCHEMBL186537
• OAJBFQZGHAGOAJ-UHFFFAOYSA-N
• FT-0620819
• Methyl3-(Methylsulfonyl)phenylacetate
• DTXSID30355939
• DB-081088
• G74802

• MDL： MFCD00233267
• Inchi： 1S/C6H7N3O2/c1-7-5-3-8-2-4(9-5)6(10)11/h2-3H,1H3,(H,7,9)(H,10,11)
• InChI Key： OAJBFQZGHAGOAJ-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC(=N1)NC)=O

Computed Properties

• Exact Mass: 153.05400
• Monoisotopic Mass: 153.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: 382.4°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.642
• PSA: 75.11000
• LogP: 0.28950
• Vapor Pressure: No data available

6-(Methylamino)pyrazine-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P261-P280
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 6-(Methylamino)pyrazine-2-carboxylic acid

Recent Advances in the Study of 6-(Methylamino)pyrazine-2-carboxylic acid (CAS: 54409-13-1)

6-(Methylamino)pyrazine-2-carboxylic acid (CAS: 54409-13-1) is a pyrazine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly those targeting enzyme inhibition and receptor modulation. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and therapeutic potential.

One of the most notable advancements in the study of 6-(Methylamino)pyrazine-2-carboxylic acid is its application in the design of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, making them promising candidates for further drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyrazine-based inhibitors using 6-(Methylamino)pyrazine-2-carboxylic acid as a scaffold, which showed nanomolar affinity for targeted kinases.

In addition to its role in kinase inhibition, 6-(Methylamino)pyrazine-2-carboxylic acid has been investigated for its potential in antimicrobial therapy. A recent study highlighted its utility as a precursor for the synthesis of novel antibiotics targeting multidrug-resistant bacterial strains. The compound's unique chemical structure allows for modifications that enhance its binding affinity to bacterial enzymes, thereby improving its efficacy. This research, published in Antimicrobial Agents and Chemotherapy, underscores the versatility of 6-(Methylamino)pyrazine-2-carboxylic acid in addressing global health challenges.

Another area of interest is the compound's application in neurodegenerative disease research. Preliminary studies have suggested that pyrazine derivatives, including 6-(Methylamino)pyrazine-2-carboxylic acid, may modulate neurotransmitter systems implicated in conditions such as Alzheimer's and Parkinson's diseases. While these findings are still in the early stages, they open new avenues for exploring the compound's neuroprotective properties. Further in vivo and in vitro studies are needed to validate these observations and elucidate the underlying mechanisms.

The synthetic accessibility of 6-(Methylamino)pyrazine-2-carboxylic acid also makes it an attractive candidate for large-scale pharmaceutical production. Recent advancements in green chemistry have enabled more efficient and environmentally friendly synthesis routes, reducing the environmental impact of its production. A 2022 review in Organic Process Research & Development detailed these innovations, emphasizing the importance of sustainable practices in the pharmaceutical industry.

In conclusion, 6-(Methylamino)pyrazine-2-carboxylic acid (CAS: 54409-13-1) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its applications span from kinase inhibition and antimicrobial therapy to neurodegenerative disease research, highlighting its broad therapeutic potential. Continued research and development efforts are expected to further unlock its capabilities, paving the way for novel drug discoveries and therapeutic interventions.